Cas no 2138541-06-5 (3-(5-Amino-2-methylcyclohexyl)pyridin-4-amine)

• Product Name: 3-(5-Amino-2-methylcyclohexyl)pyridin-4-amine
• CAS No: 2138541-06-5
• MF: C₁₂H₁₉N₃
• MW: 205.299362421036
• CID: 6110574
• PubChem ID: 165497392
• Update Time: 2025-05-20

3-(5-Amino-2-methylcyclohexyl)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-amino-2-methylcyclohexyl)pyridin-4-amine
• 2138541-06-5
• EN300-1157753
• 3-(5-Amino-2-methylcyclohexyl)pyridin-4-amine

• Inchi： 1S/C12H19N3/c1-8-2-3-9(13)6-10(8)11-7-15-5-4-12(11)14/h4-5,7-10H,2-3,6,13H2,1H3,(H2,14,15)
• InChI Key： BTGJKUJBIIVQRD-UHFFFAOYSA-N
• SMILES： NC1CCC(C)C(C2C=NC=CC=2N)C1

Computed Properties

• Exact Mass: 205.157897619g/mol
• Monoisotopic Mass: 205.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 64.9Ų

Additional information on 3-(5-Amino-2-methylcyclohexyl)pyridin-4-amine

Comprehensive Overview of 3-(5-Amino-2-methylcyclohexyl)pyridin-4-amine (CAS No. 2138541-06-5)

The compound 3-(5-Amino-2-methylcyclohexyl)pyridin-4-amine (CAS No. 2138541-06-5) is a specialized organic molecule with a unique structural framework, combining a pyridine ring and a cyclohexylamine moiety. This dual-functional architecture makes it a subject of significant interest in pharmaceutical research, agrochemical development, and material science. The presence of both amino groups and a methyl-substituted cyclohexyl ring enhances its potential as a building block for drug discovery, particularly in targeting neurological and metabolic disorders.

In recent years, the demand for heterocyclic amines like 3-(5-Amino-2-methylcyclohexyl)pyridin-4-amine has surged due to their role in designing kinase inhibitors and GPCR modulators. Researchers are actively exploring its applications in precision medicine, where tailored therapies for conditions like diabetes and neurodegenerative diseases are prioritized. The compound’s structural versatility allows for derivatization, enabling the creation of novel analogs with improved bioavailability and target specificity.

From a synthetic chemistry perspective, CAS No. 2138541-06-5 exemplifies the growing trend toward green chemistry and sustainable synthesis. Laboratories are optimizing routes to minimize waste and energy consumption, aligning with global initiatives like the UN Sustainable Development Goals (SDGs). Questions such as "How to synthesize 3-(5-Amino-2-methylcyclohexyl)pyridin-4-amine efficiently?" or "What are the spectroscopic properties of 2138541-06-5?" are frequently searched, reflecting the compound’s technical relevance.

The pyridine-amine scaffold in this compound also intersects with catalysis research, where it serves as a ligand for transition-metal complexes. This application is critical in industrial processes like hydrogenation and cross-coupling reactions, which are pivotal for manufacturing fine chemicals. Additionally, its potential in bioimaging probes is under investigation, leveraging its fluorescence properties for diagnostic tools.

Regulatory and safety profiles of 3-(5-Amino-2-methylcyclohexyl)pyridin-4-amine are rigorously evaluated to ensure compliance with international standards such as REACH and FDA guidelines. While not classified as hazardous, proper handling protocols are recommended to maintain workplace safety. The compound’s stability under ambient conditions and solubility in polar solvents further enhance its practicality for laboratory and industrial use.

In summary, CAS No. 2138541-06-5 represents a convergence of innovation in medicinal chemistry and sustainable technology. Its multifaceted applications—from drug development to catalytic systems—position it as a valuable entity in modern scientific endeavors. As research progresses, this compound is poised to address pressing challenges in healthcare and environmental sustainability, making it a focal point for academia and industry alike.